Cas no 1002579-08-9 (1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine)

• Product Name: 1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine
• CAS No: 1002579-08-9
• MF: C₁₄H₁₆Cl₂N₂O₃S
• MW: 363.259440422058
• CID: 5450339
• PubChem ID: 7921574
• Update Time: 2025-10-31

1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl[4-[(2,5-dichlorophenyl)sulfonyl]-1-piperazinyl]methanone
• 1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine

• Inchi： 1S/C14H16Cl2N2O3S/c15-11-3-4-12(16)13(9-11)22(20,21)18-7-5-17(6-8-18)14(19)10-1-2-10/h3-4,9-10H,1-2,5-8H2
• InChI Key： NKGQEURLMKSCFY-UHFFFAOYSA-N
• SMILES： C(C1CC1)(N1CCN(S(C2=CC(Cl)=CC=C2Cl)(=O)=O)CC1)=O

Experimental Properties

• Density: 1.511±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 553.5±60.0 °C(Predicted)
• pka: -2.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine

Comprehensive Overview of 1-Cyclopropanecarbonyl-4-(2,5-Dichlorobenzenesulfonyl)Piperazine (CAS No. 1002579-08-9)

The compound 1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine (CAS No. 1002579-08-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including the cyclopropanecarbonyl moiety and the 2,5-dichlorobenzenesulfonyl group, make it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in targeted drug delivery and enzyme inhibition, aligning with current trends in precision medicine.

In recent years, the demand for piperazine derivatives has surged due to their versatility in drug design. The presence of the dichlorobenzenesulfonyl group in this compound enhances its binding affinity to specific biological targets, a feature that is increasingly explored in oncology and neurology research. This aligns with the growing interest in small molecule inhibitors and sulfonamide-based therapeutics, which are frequently searched topics in academic and industrial databases.

The 1-cyclopropanecarbonyl segment of the molecule contributes to its metabolic stability, a critical factor in the development of orally bioavailable drugs. This property is particularly relevant given the current focus on improving drug half-life and reducing dosing frequency, which are key concerns for both patients and healthcare providers. The compound's potential to address these challenges makes it a subject of ongoing investigation in pharmacokinetic studies.

From a synthetic chemistry perspective, the preparation of 1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine involves sophisticated techniques such as sulfonylation and amide coupling. These methods are widely discussed in organic chemistry forums, reflecting the compound's relevance to modern synthetic strategies. Its CAS No. 1002579-08-9 serves as a unique identifier, facilitating precise literature searches and regulatory compliance in global markets.

Environmental and safety considerations are also integral to the discussion of this compound. While not classified as hazardous, its dichlorobenzene component necessitates careful handling protocols, echoing the broader industry shift toward green chemistry practices. This aspect resonates with the increasing public and scientific interest in sustainable chemical synthesis and eco-friendly pharmaceuticals.

The compound's potential applications extend beyond traditional medicine. Recent studies have explored its utility in material science, particularly in the development of functional polymers and advanced coatings. This multidisciplinary relevance underscores its value in both academic and industrial settings, making CAS No. 1002579-08-9 a frequently cited reference in patent literature.

Quality control and analytical characterization of 1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity standards required for research and development purposes, addressing the pharmaceutical industry's emphasis on analytical validation and quality assurance.

In conclusion, 1-cyclopropanecarbonyl-4-(2,5-dichlorobenzenesulfonyl)piperazine represents a compelling case study in modern chemical research. Its structural complexity, diverse applications, and alignment with current scientific priorities make it a compound of enduring interest. As research continues to uncover new dimensions of its utility, CAS No. 1002579-08-9 will likely remain a focal point in the evolving landscape of specialized chemicals.